Cas no 1207-11-0 (1,8-Dimethyl-fluoren)
1,8-Dimethyl-fluoren Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Dimethyl-fluoren
- 1,8-Dimethylfluoren
- 1,8-dimethylfluorene
- 1.8-Dimethylfluoren
- 1,8-dimethyl-9H-fluorene
- AKOS024331421
- 1207-11-0
- 9H-Fluorene, 1,8-dimethyl-
- DTXCID10350442
- DTXSID80399585
- DB-215847
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- Inchi: 1S/C15H14/c1-10-5-3-7-12-13-8-4-6-11(2)15(13)9-14(10)12/h3-8H,9H2,1-2H3
- InChI Key: IJGGQBIUSGOOCA-UHFFFAOYSA-N
- SMILES: C1C2C(C)=CC=CC=2C2C=CC=C(C)C1=2
Computed Properties
- Exact Mass: 194.109550447Da
- Monoisotopic Mass: 194.109550447Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
1,8-Dimethyl-fluoren Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | S4627252-25MG |
1,8-DIMETHYL-9H-FLUORENE |
1207-11-0 | AldrichCPR | 25mg |
RMB 1299.72 | 2025-02-21 |
1,8-Dimethyl-fluoren Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1,8-Dimethyl-fluoren
Research Brief on 1,8-Dimethyl-fluoren (CAS: 1207-11-0): Recent Advances and Applications in Chemical Biology and Medicine
1,8-Dimethyl-fluoren (CAS: 1207-11-0) is a polycyclic aromatic hydrocarbon derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its fluorene backbone with methyl substitutions at the 1 and 8 positions, exhibits unique photophysical and chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its utility in drug discovery, material science, and as a fluorescent probe for biological imaging.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1,8-Dimethyl-fluoren as a scaffold for designing novel kinase inhibitors. The researchers utilized computational docking and molecular dynamics simulations to demonstrate that derivatives of this compound could selectively bind to the ATP-binding site of specific kinases involved in cancer progression. Subsequent in vitro assays confirmed the inhibitory activity of these derivatives against target kinases, with IC50 values in the low micromolar range. This study highlights the potential of 1,8-Dimethyl-fluoren as a versatile building block for developing targeted therapies.
In the field of materials science, a recent breakthrough published in Advanced Materials (2024) demonstrated the use of 1,8-Dimethyl-fluoren as a key component in organic light-emitting diodes (OLEDs). The compound's rigid planar structure and excellent charge transport properties were found to enhance device performance, achieving a remarkable external quantum efficiency of 18.7%. This application opens new avenues for the development of flexible displays and lighting technologies with improved energy efficiency.
Another significant advancement was reported in Analytical Chemistry (2023), where researchers developed a series of 1,8-Dimethyl-fluoren-based fluorescent probes for real-time monitoring of cellular redox states. These probes exhibited excellent photostability and sensitivity to reactive oxygen species (ROS), making them valuable tools for studying oxidative stress-related diseases. The study particularly emphasized the probe's ability to distinguish between different ROS species, providing researchers with a more nuanced understanding of redox biology.
From a synthetic chemistry perspective, recent work published in Organic Letters (2024) presented an efficient, one-pot synthesis method for 1,8-Dimethyl-fluoren derivatives using palladium-catalyzed C-H activation. This methodology significantly reduces the number of synthetic steps compared to traditional approaches while maintaining high yields (up to 85%) and excellent regioselectivity. The development of such efficient synthetic routes is crucial for enabling broader exploration of this compound's pharmaceutical potential.
In conclusion, the growing body of research on 1,8-Dimethyl-fluoren (CAS: 1207-11-0) demonstrates its versatility and promise across multiple scientific disciplines. From drug discovery to materials science and analytical applications, this compound continues to reveal new possibilities. Future research directions may focus on expanding its therapeutic applications, optimizing its physical properties for specific uses, and developing more sustainable synthetic approaches. As these investigations progress, 1,8-Dimethyl-fluoren is poised to make significant contributions to advancing both fundamental science and practical applications in chemical biology and medicine.
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